Cas no 922982-34-1 (N-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-N'-(3-fluorophenyl)ethanediamide)

• Product Name: N-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-N'-(3-fluorophenyl)ethanediamide
• CAS No: 922982-34-1
• MF: C₂₃H₃₀FN₅O₂
• MW: 427.515008449554
• CID: 5498322
• Update Time: 2025-07-08

N-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-N'-(3-fluorophenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[4-(dimethylamino)phenyl]-2-(4-methylpiperazin-1-yl)ethyl]-N'-(3-fluorophenyl)oxamide
• Ethanediamide, N1-[2-[4-(dimethylamino)phenyl]-2-(4-methyl-1-piperazinyl)ethyl]-N2-(3-fluorophenyl)-
• N-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-N'-(3-fluorophenyl)ethanediamide

• Inchi： 1S/C23H30FN5O2/c1-27(2)20-9-7-17(8-10-20)21(29-13-11-28(3)12-14-29)16-25-22(30)23(31)26-19-6-4-5-18(24)15-19/h4-10,15,21H,11-14,16H2,1-3H3,(H,25,30)(H,26,31)
• InChI Key： QQINUSPFSARIOS-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=C(N(C)C)C=C1)N1CCN(C)CC1)(=O)C(NC1=CC=CC(F)=C1)=O

Computed Properties

• Exact Mass: 427.238
• Monoisotopic Mass: 427.238
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.9A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-N'-(3-fluorophenyl)ethanediamide

Recent Advances in the Study of N-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-N'-(3-fluorophenyl)ethanediamide (CAS: 922982-34-1)

The compound N-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-N'-(3-fluorophenyl)ethanediamide (CAS: 922982-34-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure featuring a dimethylamino phenyl group, a methylpiperazine moiety, and a fluorophenyl ethanediamide unit, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of the synthetic pathway for this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the scalability and purity of the final product. The researchers employed a multi-step process involving condensation reactions and selective fluorination, achieving a yield of over 85%. This advancement is crucial for facilitating further preclinical and clinical studies.

Pharmacological evaluations have revealed that N-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-N'-(3-fluorophenyl)ethanediamide exhibits potent inhibitory effects on specific kinase targets implicated in cancer and inflammatory diseases. In vitro assays demonstrated significant activity against protein kinase B (Akt) and mitogen-activated protein kinase (MAPK), with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for developing targeted therapies.

Further investigations into the compound's mechanism of action have utilized advanced techniques such as X-ray crystallography and molecular docking simulations. These studies have elucidated the binding interactions between the compound and its target proteins, highlighting the critical role of the fluorophenyl and methylpiperazine groups in stabilizing the protein-ligand complex. Such structural insights are invaluable for rational drug design and optimization.

In addition to its kinase inhibitory properties, recent preclinical studies have explored the compound's pharmacokinetics and toxicity profile. Animal models have shown favorable bioavailability and a manageable safety profile, with no significant adverse effects observed at therapeutic doses. These results support the potential for advancing this compound into clinical trials for oncology and autoimmune disorders.

In conclusion, the latest research on N-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-N'-(3-fluorophenyl)ethanediamide (CAS: 922982-34-1) underscores its therapeutic promise and provides a solid foundation for future drug development efforts. Continued exploration of its biological activities and optimization of its chemical properties will be essential for translating these findings into clinical applications.